Cas no 39226-95-4 (1-(2,3-dichlorophenyl)methanamine)

• Product Name: 1-(2,3-dichlorophenyl)methanamine
• CAS No: 39226-95-4
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• MDL: MFCD00047927
• CID: 54991
• PubChem ID: 587625
• Update Time: 2025-10-24

1-(2,3-dichlorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,3-Dichlorophenyl)methanamine
• 2,3-Dichlorobenzylamine
• Benzylamine,2,3-dichloro- (6CI)
• [(2,3-Dichlorophenyl)methyl]amine
• 2,3-Dichlorobenzyl amine
• 2,3-Dichloro-benzylamine
• JHBVZGONNIVXFJ-UHFFFAOYSA-N
• Benzenemethanamine, 2,3-dichloro-
• (2,3-dichlorophenyl)methylamine
• PubChem16713
• RARECHEM AL BW 0347
• JHBVZGONNIVXFJ-UHFFFAOYSA-
• Benzenemethanamine,2,3-dichloro-
• 1-(2,3-dichloro
• 1-(2,3-dichlorophenyl)methanamine
• [(2,3-Dichlo
• 2,3-Dichlorobenzylamine, 97%
• FT-0609561
• EN300-35045
• A6572
• MFCD00047927
• InChI=1/C7H7Cl2N/c8-6-3-1-2-5(4-10)7(6)9/h1-3H,4,10H2
• D2924
• (2,3-Dichlorophenyl)methanamine #
• BDBM50029106
• CK2415
• AS-45902
• AKOS000163684
• DTXSID30343119
• CHEMBL13165
• SY016813
• Q-102012
• SCHEMBL42705
• CS-W017423
• 39226-95-4
• DB-019718

• MDL： MFCD00047927
• Inchi： 1S/C7H7Cl2N/c8-6-3-1-2-5(4-10)7(6)9/h1-3H,4,10H2
• InChI Key： JHBVZGONNIVXFJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CN)Cl
• BRN： 2639296

Computed Properties

• Exact Mass: 174.99600
• Monoisotopic Mass: 176.00338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: liquid
• Density: 1.321 g/mL at 25 °C(lit.)
• Boiling Point: 140°C(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.583(lit.)
• PSA: 26.02000
• LogP: 3.15240
• Sensitiveness: Air Sensitive
• Solubility: Insoluble

1-(2,3-dichlorophenyl)methanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-(2,3-dichlorophenyl)methanamine

1-(2,3-Dichlorophenyl)Methanamine: A Comprehensive Overview

1-(2,3-Dichlorophenyl)Methanamine, also known by its CAS number CAS No. 39226-95-4, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a methanamine group attached to a 2,3-dichlorophenyl ring. The presence of chlorine atoms on the aromatic ring introduces distinct chemical properties, making it a valuable molecule for research and application purposes.

The synthesis of 1-(2,3-Dichlorophenyl)Methanamine involves several chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and minimize by-products.

In terms of chemical properties, 1-(2,3-Dichlorophenyl)Methanamine exhibits a melting point of approximately 105°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common solvents such as water and ethanol has been extensively studied, with findings indicating moderate solubility in polar solvents due to the presence of the amine group.

The compound's applications span across multiple domains. In the pharmaceutical industry, 1-(2,3-Dichlorophenyl)Methanamine has been investigated as a potential precursor for drug development. Recent studies have highlighted its role in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For example, researchers have reported its use in creating analogs that exhibit potent anti-inflammatory and antioxidant activities.

In the agricultural sector, this compound has shown promise as a component in pesticides and herbicides. Its ability to interact with specific enzymes involved in plant growth regulation makes it a candidate for developing eco-friendly agricultural chemicals. Furthermore, ongoing research is exploring its potential as a fungicide due to its demonstrated effectiveness against common plant pathogens.

The environmental impact of 1-(2,3-Dichlorophenyl)Methanamine is another area of active research. Studies have been conducted to assess its biodegradability and toxicity levels. Initial findings suggest that under controlled conditions, the compound undergoes slow degradation through microbial action. However, further investigations are required to fully understand its long-term effects on ecosystems.

From a structural standpoint, the dichlorophenyl group imparts rigidity to the molecule while also contributing to its electronic properties. This structural feature has been leveraged in material science applications, such as the development of advanced polymers and coatings with enhanced thermal stability and mechanical strength.

In conclusion, 1-(2,3-Dichlorophenyl)Methanamine, with its CAS number CAS No. 39226-95-4, stands as a versatile compound with diverse applications across various industries. Its unique chemical properties and potential for further innovation make it an essential subject of ongoing research efforts.